Cas no 147555-79-1 (4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride)

• Product Name: 4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride
• CAS No: 147555-79-1
• MF: C₈H₁₆Cl₂N₂
• MW: 211.132040023804
• MDL: MFCD22587855
• CID: 4606727
• PubChem ID: 19043556
• Update Time: 2025-05-19

4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Pyrrolidin-1-ylbut-2-yn-1-yl)amine dihydrochloride
• 4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride

• MDL： MFCD22587855
• Inchi： 1S/C8H14N2.2ClH/c9-5-1-2-6-10-7-3-4-8-10;;/h3-9H2;2*1H
• InChI Key： MPUWJBPUWBYXQI-UHFFFAOYSA-N
• SMILES： C(CN1CCCC1)#CCN.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride

4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 147555-79-1, commonly referred to as 4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a terminal alkyne group and an amine functionality. The presence of the dihydrochloride counterion suggests that this compound is often used in its protonated form, which may influence its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-(pyrrolidin-1-yl)but-2-yn-1-amine dihydrochloride as a versatile building block in medicinal chemistry. Its ability to undergo a range of transformations, including alkyne cyclizations and amine derivatizations, makes it an attractive candidate for the synthesis of bioactive molecules. For instance, researchers have explored its use in the construction of macrocyclic compounds, which are known for their applications in drug delivery systems and as scaffolds for enzyme inhibitors.

One of the most intriguing aspects of this compound is its role in click chemistry. The terminal alkyne group in 4-(pyrrolidin-1-yl)but-2-enylamine dihydrochloride enables it to participate in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern medicinal chemistry. This reactivity has been leveraged to develop novel bioconjugates and probes for studying biological systems at the molecular level.

In addition to its synthetic utility, 4-(pyrrolidinyl)butynylamine dihydrochloride has shown promise in therapeutic applications. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving modulation of key inflammatory pathways. Furthermore, its ability to act as a precursor for more complex molecules has opened avenues for exploring its role in treating conditions such as cancer and neurodegenerative diseases.

The synthesis of 4-(pyrrolidinyl)butynylamine dihydrochloride typically involves multi-step processes that highlight the importance of stereocontrol and functional group compatibility. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical outcomes of biological interactions.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into its structural integrity and purity, ensuring that it meets the rigorous standards required for both academic research and industrial applications.

In conclusion, 4-(pyrrolidinyl)butynylamine dihydrochloride stands out as a valuable tool in contemporary organic synthesis and drug discovery. Its unique combination of structural features and reactivity continues to drive innovative research across multiple disciplines, solidifying its position as a key molecule in modern chemistry.